Cas no 1361535-60-5 (3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361535-60-5
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4966483
• Update Time: 2025-10-18

3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H7Cl4NO/c13-7-1-2-8(14)12(16)11(7)6-3-9(15)10(5-18)17-4-6/h1-4,18H,5H2
• InChI Key： FYYFMGCAPIRVBL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CN=C(CO)C(=C1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.925225 g/mol
• Monoisotopic Mass: 320.928175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.0
• XLogP3: 4.1
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol

Introduction to 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol (CAS No. 1361535-60-5)

3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1361535-60-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of multiple chlorine atoms and a hydroxymethyl group at the 2-position of the pyridine ring contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol consists of a pyridine core substituted with a chloro group at the 3-position and a 2,3,6-trichlorophenyl moiety at the 5-position. The hydroxymethyl group at the 2-position further enhances its functionality, allowing for diverse chemical transformations. These structural features make it an intriguing candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

In recent years, there has been growing interest in developing new pharmacological entities that target complex biological pathways. 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol has been investigated for its potential applications in various therapeutic areas due to its unique structural motifs. Its chlorinated aromatic system suggests possible interactions with biological targets such as enzymes and receptors, which are often modulated by halogenated compounds. This has led to its examination as a lead compound in the synthesis of new drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol is its versatility as a synthetic intermediate. The presence of both chloro and hydroxymethyl functional groups provides multiple points for chemical modification. For instance, the hydroxymethyl group can be easily oxidized to an aldehyde or carboxylic acid, or it can participate in etherification reactions to form more complex derivatives. The chloro substituents can undergo nucleophilic substitution reactions or serve as anchors for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Pyridine derivatives are particularly prominent due to their prevalence in bioactive molecules and their ability to mimic natural product scaffolds. 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol exemplifies this trend by combining structural elements that are known to enhance binding affinity and metabolic stability. Its potential as a scaffold for drug development has been explored through computational modeling and high-throughput screening (HTS) approaches.

Recent studies have highlighted the role of halogenated pyridines in medicinal chemistry. The electron-withdrawing nature of chlorine atoms can influence both electronic and steric properties of the molecule, affecting its interaction with biological targets. For example, 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol may exhibit enhanced binding affinity to certain enzymes due to the presence of multiple halogen atoms that can engage in halogen bonding or π-stacking interactions with protein surfaces.

In addition to its potential as an intermediate in drug synthesis, 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol has been studied for its role in materials science applications. Halogenated aromatic compounds are known for their electron-deficient nature and their ability to act as ligands or catalysts in various organic transformations. The compound’s unique electronic properties make it a candidate for use in organic electronics or as a precursor for more complex functional materials.

The synthesis of 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between aryl halides and organometallic reagents followed by functional group transformations such as hydroxylation or methylation at specific positions on the pyridine ring. Advances in synthetic methodologies have enabled more efficient access to complex halogenated pyridines like this one.

The pharmacological evaluation of 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-methanol has revealed promising activities against several disease-related targets. In preclinical studies conducted by pharmaceutical companies and academic research groups alike; this compound has shown potential efficacy against enzymes involved in inflammation pathways such as cyclooxygenase (COX) inhibitors or lipoxygenase (LOX) modulators; which are relevant for treating conditions like arthritis or asthma; respectively.

The safety profile of 3-Chloro-5-(2; 3; 6-trichl oroph enyl ) p y rid ine - 2 - m ethanol is another critical aspect that has been thoroughly investigated during its development phase; ensuring that it meets regulatory standards for further clinical testing; if deemed necessary; based on preclinical data obtained from cell culture assays; animal models; ;and other toxicological studies designed ;to assess acute toxicity; chronic exposure risks; ;and potential side effects associated with long-term use